N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H16N4OS/c1-12-10-14(13-4-2-6-17-11-13)19-20(12)8-7-18-16(21)15-5-3-9-22-15/h2-6,9-11H,7-8H2,1H3,(H,18,21)
• InChI Key: UXJXQWAUPAGCIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCNC(=O)C2=CC=CS2)C3=CN=CC=C3
• Molecular Formula: C16H16N4OS
• Molecular Weight: 312.4 g/mol

Description

N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide is a chemical compound that has been synthesized for scientific research purposes. This compound belongs to the class of pyrazole derivatives and has shown to have potential applications in various fields of research.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Researchers have been exploring the synthesis of novel heterocyclic compounds using derivatives related to N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide. These studies focus on creating polyfunctionally substituted pyran, pyridine, and pyridazine derivatives through reactions with a variety of active methylene reagents. This line of research highlights the compound's utility in synthesizing diverse heterocycles, which are crucial in medicinal chemistry and materials science (Mohareb et al., 2004).

Antimicrobial and Anticancer Applications

Further investigations into the derivatives of this compound reveal their potential antimicrobial and anticancer applications. Certain synthesized pyrazolopyridine derivatives exhibit moderate to good antibacterial activity against a range of Gram-negative and Gram-positive bacteria. This suggests their potential role in developing new antimicrobial agents (Panda et al., 2011). Additionally, a series of thiazolo[3,2-a]pyridines prepared using a multicomponent reaction showed promising anticancer activity across a range of cancer cell lines, indicating the compound's relevance in anticancer research (Altug et al., 2011).

Enzyme Inhibition for Therapeutic Targets

Certain derivatives of N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide have been designed to target specific enzymes, such as co-activator associated arginine methyltransferase 1 (CARM1), which plays a significant role in gene regulation. The inhibition of CARM1 by these derivatives, particularly those with a thiophene moiety, underscores the compound's utility in probing biological pathways and developing therapeutic agents (Allan et al., 2009).

Glycine Transporter 1 Inhibition

The compound has also been identified as a potent and orally available inhibitor of the glycine transporter 1 (GlyT1), highlighting its potential in treating disorders associated with the glycine neurotransmitter system. This research opens new avenues for the development of psychiatric and neurological treatments (Yamamoto et al., 2016).